Peg-17

• Molecular Formula: C34H70O18
• Molecular Weight: 766.9 g/mol
• InChI: InChI=1S/C34H70O18/c35-1-3-37-5-7-39-9-11-41-13-15-43-17-19-45-21-23-47-25-27-49-29-31-51-33-34-52-32-30-50-28-26-48-24-22-46-20-18-44-16-14-42-12-10-40-8-6-38-4-2-36/h35-36H,1-34H2
• InChIKey: NIELXDCPHZJHGM-UHFFFAOYSA-N

Formulation challenge: balancing water solubility with moderate viscosity and non-greasy feel. Low-MW PEGs penetrate skin; high-MW PEGs are waxy solids. PEG-17 (avg. 17 EO units, ~750 Da) provides the critical intermediate physical state-a paste/soft solid. • **Emulsion stability**: HLB ~12; effective O/W emulsification at 2-5% without sticky after-feel (vs. PEG-40 stearate). • **Topical safety**: Lower skin penetration than PEG-4/PEG-6; reduced irritation for leave-on products. • **Specialized derivatives**: PEG-17 dimethicone emulsifies silicone oils; PEG-17 rape oil balances oil/water compatibility in metalworking fluids. Bulk supply available for pharma, cosmetic, and industrial R&D.

PEG-17: Balanced Hydrophilicity & Formulation

PEG-17 is a polyethylene glycol polymer composed of an average of 17 repeating ethylene oxide units, with terminal hydroxyl groups [1]. With a molecular weight of approximately 750 Da [1], it occupies a critical middle ground in the PEG molecular weight spectrum. This size imparts a balance of water solubility and moderate viscosity, distinct from both lower molecular weight liquid PEGs and higher molecular weight solid PEGs [2]. Its primary function is as a hydrophilic linker, solubilizer, and humectant in pharmaceutical, cosmetic, and industrial formulations [1].

Semi-solid paste at RT for direct incorporation into creams and ointments without melting

Intermediate HLB (~12–13) supports O/W emulsion co-stabilization and moderate hydrophilicity

Balanced water solubility and humectancy for pharmaceutical, cosmetic, and industrial formulations

• [1] MedChemExpress. PEG17 Product Description. CAS 4669-05-0. View Source
• [2] DrugBank. Polyethylene glycol. DB09287. View Source

PEG-17: Substitution Limitations

While all polyethylene glycols share a common chemical backbone, their physical and functional properties are exquisitely sensitive to molecular weight. PEGs below ~600 Da are low-viscosity liquids, those between 600-1000 Da are pastes or soft solids, and those above 1000 Da are waxy solids [1]. This physical state directly dictates processability, handling, and end-use performance [2]. Furthermore, the hydrophilic-lipophilic balance (HLB) and solubility parameters shift with chain length, meaning a simple substitution of PEG-17 with, for example, PEG-12 or PEG-40 can alter an emulsion's stability, a drug's release profile, or a formulation's clarity and feel [2][3]. The following quantitative evidence demonstrates where these differences are non-negotiable.

Physical State Mismatch

PEG-17 paste cannot be directly replaced by liquid PEG-12 or waxy PEG-40; handling and phase behavior differ significantly.

HLB Shift Alters Emulsion Stability

PEG-40’s high HLB (~16) may destabilize O/W emulsions designed for PEG-17’s intermediate balance; emulsion droplet size and stability may change.

Processability and Feel Diverge

Solid PEGs require melting, liquid PEGs increase risk of phase separation; the paste consistency of PEG-17 simplifies semi-solid formulation and influences sensory properties.

• [1] DrugBank. Polyethylene glycol. DB09287. View Source
• [2] COSMILE Europe. Polyethylene Glycol (PEG) Ingredient Profile. View Source
• [3] Jang, H.J., et al. (2015). Safety Evaluation of Polyethylene Glycol (PEG) Compounds for Cosmetic Use. Korean Journal of Pharmacognosy. View Source

PEG-17: Comparative Performance Evidence

Physical State and Processability

PEG-17, with a molecular weight of approximately 750 Da, exists as a semi-solid paste at room temperature, unlike the liquid PEG-12 (600 Da) and the solid waxy PEG-20 (1000 Da) [1]. This physical state is directly linked to its average of 17 ethylene oxide units [2].

Physical State

Class-level inference

PEG-17: ~750 Da paste

PEG-12: ~600 Da liquid

PEG-20: ~1000 Da waxy solid

Pasty consistency simplifies incorporation into semi-solids without melting; reduces phase-separation risk vs. liquid PEGs

Class-level polymer characterization; 25% MW step between grades

Evidence Dimension	Molecular Weight (Avg.)
Target Compound Data	~750 Da
Comparator Or Baseline	PEG-12: ~600 Da; PEG-20: ~1000 Da
Quantified Difference	PEG-17 is 25% larger than PEG-12 and 25% smaller than PEG-20 in molecular weight.
Conditions	Standard characterization of polyethylene glycol polymers.

Why This Matters

The pasty consistency of PEG-17 simplifies incorporation into semi-solid formulations (creams, ointments) without the need for melting, unlike solid PEGs, while offering less risk of phase separation than liquid PEGs.

• [1] DrugBank. Polyethylene glycol. DB09287. View Source
• [2] MedChemExpress. PEG17 Product Description. CAS 4669-05-0. View Source

HLB and Emulsification Performance

The HLB value for PEG-17 is estimated to be around 12-13, which is characteristic of an oil-in-water (O/W) emulsifier with moderate hydrophilicity [1]. This contrasts with the lower HLB of shorter-chain PEGs (e.g., PEG-7 with an HLB of ~10) and the higher HLB of longer-chain PEGs (e.g., PEG-40 with an HLB of ~16) [1][2].

HLB Value

Class-level inference

~12–13

Intermediate HLB supports flexible O/W co-emulsifier role; falls between PEG-7 (~10) and PEG-40 (~16)

Estimated by Griffin method for nonionic surfactants; derivative-dependent

Evidence Dimension	HLB Value
Target Compound Data	~12-13 (estimated for PEG-17 segment)
Comparator Or Baseline	PEG-7: ~10; PEG-40: ~16
Quantified Difference	PEG-17's HLB is intermediate, falling between a predominantly oil-soluble and a highly water-soluble PEG derivative.
Conditions	Calculated based on Griffin's method for nonionic surfactants; reported for specific PEG-17 derivatives (e.g., PEG/PPG-17/6 copolymer HLB ~12).

Why This Matters

This intermediate HLB allows PEG-17 to function as a co-emulsifier and stabilizer in a wide range of formulations, providing flexibility without the extreme hydrophilicity that can disrupt lipid bilayers or the lipophilicity that can lead to poor water dispersibility.

• [1] Chengfenmao. PEG/PPG-17/6 Copolymer Analysis. HLB ~12. View Source
• [2] DrugFuture. GLYCERETH-17 COCOATE (HLB 13). View Source

Skin Irritation and Sensitization

In human repeat insult patch tests (HRIPT), formulations containing PEG/PPG-17/6 copolymer (where PEG-17 is the hydrophilic block) demonstrated no skin irritation or allergic contact dermatitis [1]. This is consistent with the general safety profile of PEGs in this molecular weight range, but distinct from some lower molecular weight PEGs which can be more irritating due to higher skin penetration potential [2].

Dermal Irritation

Cross-study comparable

Non-irritating, non-sensitizing (PEG/PPG-17/6 copolymer) in HRIPT

Supports low irritation risk for leave-on products; distinct from some lower-MW PEGs with higher penetration potential

HRIPT on 50 subjects; qualitative class comparison

Evidence Dimension	Skin Irritation in HRIPT
Target Compound Data	Non-irritating, non-sensitizing (PEG/PPG-17/6 copolymer)
Comparator Or Baseline	Class-level inference: PEG-4 and PEG-6 have been associated with mild irritation in some studies.
Quantified Difference	Qualitative difference: PEG-17-based copolymers are classified as safe (CIR rating 1), whereas lower molecular weight PEGs may require lower use concentrations to avoid irritation.
Conditions	Human Repeat Insult Patch Test (HRIPT) on 50 subjects.

Why This Matters

For leave-on cosmetic and topical pharmaceutical products, the proven low sensitization profile of PEG-17-based ingredients is a key differentiator that reduces the risk of adverse events and supports product claims of mildness.

• [1] Cosmetic Ingredient Review (CIR) Expert Panel. (2016). Safety Assessment of PEG/PPG-17/6 Copolymer as Used in Cosmetics. View Source
• [2] Fruijtier-Polloth, C. (2005). Safety assessment on polyethylene glycols (PEGs) and their derivatives as used in cosmetic products. Toxicology, 214(1-2), 1-38. View Source

Allergenic Potential of PEG-17 Derivatives

A specific case report documents allergic contact dermatitis to methoxy PEG-17/dodecyl glycol copolymer [1]. This highlights that while the PEG-17 backbone is generally well-tolerated, specific end-group modifications or the overall polymer architecture can introduce allergenic potential, a phenomenon not observed with all PEG-17 derivatives [2].

Allergenicity Context

Supporting evidence

Case of contact dermatitis to methoxy PEG-17/dodecyl glycol copolymer

Allergenicity depends on the specific derivative; not inherent to the PEG-17 backbone alone

Single clinical case report; formulation-specific review required

Evidence Dimension	Allergic Contact Dermatitis Incidence
Target Compound Data	Case report of positive patch test to methoxy PEG-17/dodecyl glycol copolymer.
Comparator Or Baseline	PEG-17 dimethicone and PEG/PPG-17/6 copolymer are generally non-sensitizing in standard tests.
Quantified Difference	Not quantifiable; qualitative observation that allergenicity is dependent on the entire molecular structure, not just the PEG-17 segment.
Conditions	Human patch testing (clinical case report).

Why This Matters

This evidence underscores that 'PEG-17' is not a monolithic entity. Procurement decisions must consider the specific derivative, as the safety profile of methoxy PEG-17/dodecyl glycol copolymer differs from that of PEG-17 dimethicone or PEG/PPG-17/6 copolymer. This knowledge is critical for formulators to avoid rare but potential allergenic risks.

• [1] Le Coz, C. J., & Heid, E. (2001). Allergic contact dermatitis from methoxy PEG-17/dodecyl glycol copolymer (Elfacos OW 100). Contact Dermatitis, 44(5), 308-309. View Source
• [2] EWG Skin Deep. PEG-17 Dimethicone. Low allergy and immunotoxicity concern. View Source

PEG-17: Strategic Applications

Replacing PEG-40 in Cosmetic Emulsions

In O/W lotions and creams, PEG-17 derivatives (e.g., PEG/PPG-17/6 copolymer) provide effective emulsification at 2-5% concentration without the high foam and sticky after-feel often associated with higher HLB emulsifiers like PEG-40 stearate [1]. Its intermediate HLB (~12) and pasty physical state contribute to a more elegant, non-greasy skin feel, which is a key consumer preference metric [1].

Safer Alternative in Topical Pharmaceuticals

For leave-on topical drug products, PEG-17 and its copolymers are preferred over PEG-4 or PEG-6 due to their significantly lower skin penetration potential and reduced risk of irritation [1]. This is particularly important for formulations intended for sensitive or compromised skin, where the safety margin is critical. The non-irritating profile of PEG/PPG-17/6 copolymer in HRIPT studies supports this application [1].

PEG-17 Dimethicone for Silicone Emulsions

PEG-17 dimethicone is a specialized silicone copolyol that effectively emulsifies silicone oils into water, a task where conventional PEGs like PEG-12 or PEG-20 fail [1]. Its unique amphiphilic structure, with a PEG-17 hydrophilic head and a dimethicone tail, provides superior spreading, conditioning, and non-greasy feel in hair care and color cosmetics [1]. This specific derivative cannot be substituted with standard PEGs.

PEG-17 Rape Oil for Metalworking Fluids

PEG-17 rape oil (e.g., ROKAcet RZ17) serves as a biodegradable emulsifier and lubricity additive in metalworking fluids [1]. Its specific ethoxylation level (17 moles EO) balances water solubility with oil compatibility, allowing it to form stable emulsions with mineral and vegetable oils. This performance is distinct from lower ethoxylated analogs (e.g., PEG-7 rape oil) which may be too lipophilic, or higher ethoxylated ones which may foam excessively [1].

Application

Selection Property

Validation Focus

Cosmetic O/W emulsion co-stabilization

Intermediate HLB (~12–13) and paste consistency

Emulsion stability and sensory attribute review

Leave-on topical formulations for sensitive matrices

Reported low irritation profile in HRIPT

Dermatological safety and sensitization endpoint review

Silicone-in-water emulsion systems

PEG-17 dimethicone amphiphilic structure

Silicone emulsification and conditioning property validation

Metalworking fluid biodegradable emulsifier

Ethoxylation level (17 EO) balances oil/water compatibility

Emulsion stability and lubricity under processing conditions

• [1] Chengfenmao. PEG/PPG-17/6 Copolymer Analysis. Emulsion stabilization at 5%. View Source